Cas no 25018-67-1 (1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose)

• Product Name: 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose
• CAS No: 25018-67-1
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• MDL: MFCD00067639
• CID: 253686
• PubChem ID: 10467781
• Update Time: 2025-06-11

1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose Chemical and Physical Properties

Names and Identifiers

• b-D-Fructopyranose,1,2:4,5-bis-O-(1-methylethylidene)-
• 1,2:4,5-Di-O-isopropylidene-β-D-fructopyranose
• 1,2:4,5-bis-O-(1-Methylethylidene)-β-D-Fructopyranose
• 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose
• 1,2,4,5-Di-O-isopropylidene-b-D-fructopyranose
• B-D-FRUCTOPYRANOSE
• Diacetone fructose
• 1,2:4,5-Di-O-isopropylidene-beta-D-fructop
• PubChem6284
• BICL4236
• VA10710
• RP29275
• W2149
• 1-O,2-O:4-O,5-O-Diisopropylidene-beta-D-fructopyranose
• (3aR,4'S,7S,7aS)-2,2,2',2'-tetramethyltetrahydrospiro[[1,3]dioxolo[4,5-c]pyran-6,4'-[1,3]dioxolan]-7-ol
• 18604-28-9
• AMY24707
• (3'aR,4S,7'S,7'aS)-2,2,2',2'-tetramethylspiro[1,3-dioxolane-4,6'-3a,4,7,7a-tetrahydro-[1,3]dioxolo[4,5-c]pyran]-7'-ol
• ETHYL2-PROPYLPENTANOATE
• A934006
• (3aR,6S,7S,7aS)-2,2,5',5'-tetramethyl-tetrahydro-2H-spiro[[1,3]dioxolo[4,5-c]pyran-6,2'-[1,4]dioxolan]-7-ol
• A817607
• W-202046
• SCHEMBL1365879
• 1,2:4,5-bis-O-(1-Methylethylidene)-beta-D-Fructopyranose
• 25018-67-1
• A-D-FRUCTOPYRANOSE
• 1,2--4,5-Di-O-isopropylidene-beta-D-fructopyranose
• 1,2:4,5-DI-O-ISOPROPYLIDENE-
• (3a'R,4S,7'S,7a'S)-2,2,2',2'-tetramethyltetrahydrospiro[[1,3]dioxolane-4,6'-[1,3]dioxolo[4,5-c]pyran]-7'-ol
• AKOS015995050
• Spiro[1,3-dioxolane-4,6'-[6H-1,3]dioxolo[4,5-c]pyran]-beta-D-fructopyranose deriv.; 1,2:4,5-Di-O-isopropylidene-beta-D-fructopyranose; 1,2:4,5-Di-O-isopropylidene-beta-fructopyranose; beta-D-1,2:4,5-Di-O-isopropylidenefructopyranose
• 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose

• MDL： MFCD00067639
• Inchi： 1S/C12H20O6/c1-10(2)15-6-12(18-10)9(13)8-7(5-14-12)16-11(3,4)17-8/h7-9,13H,5-6H2,1-4H3/t7-,8-,9+,12+/m1/s1
• InChI Key： NFHXOQDPQIQPKT-XBWDGYHZSA-N
• SMILES： O1C[C@@H]2[C@H]([C@@H]([C@]31COC(C)(C)O3)O)OC(C)(C)O2

Computed Properties

• Exact Mass: 260.12600
• Monoisotopic Mass: 260.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: -0.3

Experimental Properties

• Color/Form: Cryst.
• Density: 1.3±0.1 g/cm3
• Boiling Point: 379.0±42.0 °C at 760 mmHg
• Flash Point: 183.0±27.9 °C
• PSA: 66.38000
• LogP: 0.37680
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans

Additional information on 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose

1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose (CAS No. 25018-67-1): A Comprehensive Overview

1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose (CAS No. 25018-67-1) is a unique and structurally intricate carbohydrate derivative that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its distinctive bis-O-(1-methylethylidene) protection on the b-D-fructopyranose scaffold, which imparts it with remarkable stability and reactivity properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological applications, and recent advancements in the study of 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose.

Chemical Structure and Properties

The molecular formula of 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose is C₁₄H₂₀O₆, with a molecular weight of approximately 296.30 g/mol. The compound features a b-D-fructopyranose core with two methylethylidene protecting groups attached at the 1,2 and 4,5 positions. These protecting groups effectively shield the hydroxyl groups from unwanted reactions, making the compound highly stable under various conditions. The presence of these groups also influences the compound's solubility and reactivity in different solvents.

Synthesis Methods

The synthesis of 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose involves several well-documented procedures. One common method involves the selective protection of b-D-fructose using acetone as a protecting agent under acidic conditions. The reaction typically proceeds via a series of steps including acetal formation and subsequent deprotection to yield the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Applications

1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose has shown promise in various biological applications due to its unique structural properties. In carbohydrate chemistry, it serves as an important intermediate for the synthesis of more complex carbohydrates and glycoconjugates. These derivatives have potential applications in drug delivery systems, where they can enhance the stability and bioavailability of therapeutic agents.

In addition to its role as a synthetic intermediate, 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose has been studied for its potential anti-inflammatory and anti-cancer properties. Recent research has demonstrated that certain derivatives of this compound exhibit significant inhibitory effects on inflammatory cytokines and tumor cell proliferation. These findings suggest that 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose could be a valuable lead compound for the development of novel therapeutic agents.

Clinical Trials and Research Developments

The clinical potential of 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose is an active area of research. Several preclinical studies have evaluated its efficacy in various disease models. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound significantly reduced inflammation in a murine model of arthritis. Another study in Cancer Research demonstrated that a modified form of 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose inhibited the growth of human breast cancer cells in vitro.

Clinical trials are currently underway to further investigate the safety and efficacy of these compounds in human subjects. Early results are promising, with several Phase I trials showing favorable safety profiles and preliminary evidence of therapeutic benefit. These trials are expected to provide valuable insights into the potential clinical applications of 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose-based therapies.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthesis methods that can scale up production for commercial use.

In conclusion, 1,2:4,5-bis-O-(1-Methylethylidene)-b-D-Fructopyranose (CAS No. 25018-67-1) is a versatile compound with significant potential in both academic research and pharmaceutical development. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and application in various fields.